4-[2-(difluoromethoxy)benzoyl]-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-6-ol

• IUPAC Name: [2-(difluoromethoxy)phenyl]-[6-hydroxy-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-4-yl]methanone
• InChI: InChI=1S/C18H24F2N2O4/c19-17(20)26-15-6-2-1-5-14(15)16(23)22-9-10-25-13-18(24,12-22)11-21-7-3-4-8-21/h1-2,5-6,17,24H,3-4,7-13H2
• InChI Key: FVFHJNMXTSRWRF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2(CN(CCOC2)C(=O)C3=CC=CC=C3OC(F)F)O
• Molecular Formula: C18H24F2N2O4
• Molecular Weight: 370.4 g/mol

Description

The compound "4-[2-(difluoromethoxy)benzoyl]-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-6-ol" is a part of a broader class of chemicals that have been extensively studied for their synthesis methods, molecular structures, and unique chemical and physical properties. Research in this area contributes to the development of new materials and insights into chemical reactivity and interactions.

Synthesis Analysis

The synthesis of similar heterocyclic compounds often involves complex reactions where key structural elements are formed. For instance, Soldatova et al. (2008) describe the synthesis of pyrrolidines and tetrahydro-1H-azepines from quaternary salts, highlighting the process's intricacies and the factors influencing the reaction pathways (Soldatova et al., 2008).

Molecular Structure Analysis

Molecular structure analysis often combines experimental techniques with theoretical calculations to elucidate a compound's geometry, electronic structure, and bonding. Özdemir et al. (2015) conducted structural and spectroscopic characterization studies, including X-ray diffraction and density functional theory (DFT), on a novel heterocyclic compound, providing insight into its molecular geometry and electronic properties (Özdemir et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving heterocyclic compounds can lead to a wide array of products depending on the reactants and conditions used. Research by Katritzky et al. (1999) on asymmetric syntheses of pyrrolidines showcases the versatility of these reactions and the potential to create substances with varying chemical functionalities (Katritzky et al., 1999).

Physical Properties Analysis

The physical properties, such as solubility, thermal stability, and mechanical strength, are critical for the practical applications of synthesized compounds. For example, Wang et al. (2006) synthesized novel polyimides showing good solubility and thermal stability, indicating the importance of structural design in achieving desirable physical properties (Wang et al., 2006).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity under various conditions and with different reagents, is crucial for broadening the application scope of new compounds. Research by Zhang et al. (2007) on polyimides derived from specific aromatic diamines highlights the exploration of chemical properties to tailor materials for specific applications (Zhang et al., 2007).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrrolidines and Tetrahydro-1H-azepines : Research on the synthesis of pyrrolidines and tetrahydro-1H-azepines from 4-Aryl-1-benzoyl (ethoxycarbonyl)methyl-1-methyl-1,2,3,6-tetrahydropyridinium Halides shows the versatility of heterocyclic compounds in chemical synthesis, highlighting the potential for generating diverse molecular structures which could be related to the chemical family of the query compound (Soldatova et al., 2008).

• Polymer Synthesis from Pyrrole Derivatives : A study on conducting polymers from low oxidation potential monomers based on Pyrrole, like 1,4-bis(pyrrol-2-yl)benzene, offers insights into the applications of pyrrole derivatives in creating electrically conductive materials, indicating the wide applicability of such compounds in material science and engineering (Sotzing et al., 1996).

Applications in Material Science

• Electrochemical Polymerization of Pyrrole : The electrochemical polymerization of Pyrrole containing a TEMPO side chain on a Pt electrode, resulting in a material with high electrocatalytic activity, showcases the potential of pyrrole derivatives in catalysis and electrochemical applications, which could be relevant to the compound (Lu et al., 2014).

• Synthesis of Soluble Polyimides : Research on the synthesis of soluble polyimides derived from aromatic diamine monomers, including those containing pyridine and fluorine, highlights the use of complex heterocyclic compounds in creating materials with excellent solubility and thermal stability, relevant for high-performance polymers in various industrial applications (Zhang et al., 2007).